Cas no 171906-65-3 (tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate)

Tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate is a bicyclic carbamate derivative featuring a rigid azabicyclo[3.2.0]heptane scaffold. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating selective deprotection under mild acidic conditions. The strained bicyclic structure imparts unique steric and electronic properties, making it useful for constructing complex heterocyclic frameworks. The compound is typically employed in peptide coupling reactions and as a precursor for nitrogen-containing heterocycles. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate structure
171906-65-3 structure
Product Name:tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
CAS No:171906-65-3
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD12755313
CID:111428
PubChem ID:15859786
Update Time:2025-08-02

tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,3-azabicyclo[3.2.0]hept-1-yl-, 1,1-dimethylethyl ester (9CI)
    • tert-Butyl 3-azabicyclo[3.2.0]heptan-1-ylcarbamate
    • tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
    • 1-(t-butoxycarbonylamino)-3-azabicyclo[3.2.0]heptane
    • 171906-65-3
    • D72952
    • tert-Butyl (3-azabicyclo[3.2.0]heptan-1-yl)carbamate
    • tert-Butyl3-azabicyclo[3.2.0]heptan-1-ylcarbamate
    • SCHEMBL7517321
    • tert-butyl N-(3-azabicyclo[3.2.0]heptan-1-yl)carbamate
    • Carbamic acid, 3-azabicyclo[3.2.0]hept-1-yl-, 1,1-dimethylethyl ester (9CI)
    • SY324194
    • CS-0058420
    • MFCD12755313
    • rac-tert-butyl N-[(1R,5S)-3-azabicyclo[3.2.0]heptan-1-yl]carbamate
    • PS-20591
    • Carbamic acid,3-azabicyclo[3.2.0]hept-1-yl-,1,1-dimethylethyl ester(9ci)
    • 1-(Boc-amino)-3-azabicyclo[3.2.0]heptane
    • WATXNHHBICSVMQ-UHFFFAOYSA-N
    • MDL： MFCD12755313
    • Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-11-5-4-8(11)6-12-7-11/h8,12H,4-7H2,1-3H3,(H,13,14)
    • InChI Key： WATXNHHBICSVMQ-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(NC12CNCC1CC2)=O

Computed Properties

  • Exact Mass: 212.1526
  • Monoisotopic Mass: 212.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.36

tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM510743-1g
tert-Butyl3-azabicyclo[3.2.0]heptan-1-ylcarbamate
 171906-65-3 98%
1g
 $1699 2022-12-31
Ambeed
A318057-100mg
tert-Butyl (3-azabicyclo[3.2.0]heptan-1-yl)carbamate
 171906-65-3 97%
100mg
 $315.0 2024-04-22
Ambeed
A318057-250mg
tert-Butyl (3-azabicyclo[3.2.0]heptan-1-yl)carbamate
 171906-65-3 97%
250mg
 $473.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4698-100mg
tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
 171906-65-3 97%
100mg
 ￥1464.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4698-250mg
tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
 171906-65-3 97%
250mg
 ￥2198.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4698-500mg
tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
 171906-65-3 97%
500mg
 ￥3300.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4698-1g
tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
 171906-65-3 97%
1g
 ￥5610.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4698-5g
tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
 171906-65-3 97%
5g
 ￥19641.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4698-100.0mg
tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
 171906-65-3 97%
100.0mg
 ￥1464.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4698-250.0mg
tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
 171906-65-3 97%
250.0mg
 ￥2198.0000 2025-04-12

tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:171906-65-3)tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
Order Number:A1071247
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:46
Price ($):945.0
Email:sales@amadischem.com

tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate Related Literature

Related Categories

171906-65-3 (tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:171906-65-3)tert-butyl N-{3-azabicyclo[3.2.0]heptan-1-yl}carbamate
A1071247
Purity:99%
Quantity:1g
Price ($):945.0
Email